512-64-1

Echinomycin

In Stock

• CAS RN:
• 512-64-1

• Formula:
• C51H64N12O12S2

• InChI:
• InChI=1S/C51H64N12O12S2/c1-25(2)38-49(72)74-22-36(59-42(65)34-21-53-30-17-13-15-19-32(30)57-34)44(67)55-28(6)46(69)63(10)40-48(71)62(9)39(26(3)4)50(73)75-23-35(58-41(64)33-20-52-29-16-12-14-18-31(29)56-33)43(66)54-27(5)45(68)60(7)37(47(70)61(38)8)24-77-51(40)76-11/h12-21,25-28,35-40,51H,22-24H2,1-11H3,(H,54,66)(H,55,67)(H,58,64)(H,59,65)

• InChIKey:
• AUJXLBOHYWTPFV-VITLIGDRSA-N

• Potent, reversible cell-permeable HIF-1α inhibitor (EC50 = 1.2 nM, hypoxia-induced HIF-1 transcription activity in U215 cells). Specifically intercalates into DNA. Antibacterial, antiviral, antiangiogenic and antitumor effects in vivo.
  Hypoxia-inducible factor-1 (HIF-1) is a transcription factor that controls genes involved in glycolysis, angiogenesis, migration, and invasion. Echinomycin is a cell-permeable inhibitor of HIF-1-mediated gene transcription. It acts by intercalating into DNA in a sequence-specific manner, blocking the binding of either HIF-1α or HIF-1β to the hypoxia-responsive element. Echinomycin reversibly inhibits hypoxia-induced HIF-1 transcription activity in U215 cells with an EC50 value of 1.2 nM. It inhibits hypoxia-induced expression of vascular endothelial growth factor, blocking angiogenesis and altering excitatory synaptic transmission in hipp...

2-(Aminomethyl)-4,4-dimethylpentan-1-ol;hydrochloride

In Stock

• CAS RN:
• 2243512-64-1

• Formula:
• C8H20ClNO

• InChI:
• InChI=1S/C8H19NO.ClH/c1-8(2,3)4-7(5-9)6-10;/h7,10H,4-6,9H2,1-3H3;1H

• InChIKey:
• QELVPDHBPTZOEH-UHFFFAOYSA-N

• 2-(Aminomethyl)-4,4-dimethylpentan-1-ol;hydrochloride is a useful research compound. Its molecular formula is C8H20ClNO and its molecular weight is 181.7. The purity is usually 95%.